molecular formula C21H17N5O4 B2598027 (Z)-N-(1-(1-cyano-2-oxo-2-(propylamino)ethylidene)-1H-isoindol-3-yl)-4-nitrobenzamide CAS No. 892623-51-7

(Z)-N-(1-(1-cyano-2-oxo-2-(propylamino)ethylidene)-1H-isoindol-3-yl)-4-nitrobenzamide

Cat. No. B2598027
CAS RN: 892623-51-7
M. Wt: 403.398
InChI Key: TVLYIZMPDFMDOO-ZCXUNETKSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

(Z)-N-(1-(1-cyano-2-oxo-2-(propylamino)ethylidene)-1H-isoindol-3-yl)-4-nitrobenzamide is a useful research compound. Its molecular formula is C21H17N5O4 and its molecular weight is 403.398. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Regioselective and Stereospecific Synthesis

A study by Samimi and Yamin (2014) focuses on the regioselective and stereospecific synthesis of related compounds, highlighting the importance of stereochemistry in the synthesis of complex organic molecules. The research details the isomerisation of certain precursors to yield specific N-acyl benzamide derivatives, which are confirmed via crystal structure analysis. Such studies are crucial for the development of synthetic methodologies that can be applied to a wide range of compounds, including potentially the one (Samimi & Yamin, 2014).

Synthesis and Antiarrhythmic Activity

Likhosherstov et al. (2014) explored the synthesis of substituted nitrobenzamides with antiarrhythmic activities, underscoring the therapeutic potentials of such compounds. While the study focuses on a different substitution pattern, it exemplifies how modifications to the benzamide backbone can influence biological activity, suggesting avenues for drug discovery and development involving similar structures (Likhosherstov et al., 2014).

Nanoparticles and Metal Complexes

Saeed et al. (2013) described the synthesis and characterization of a nickel(II) complex involving a nitrobenzamide derivative, demonstrating the compound's potential as a precursor for nanomaterial synthesis. This highlights the interest in such compounds for material science applications, particularly in the development of nanocrystals and their characterization (Saeed et al., 2013).

Quality Control and Physicochemical Studies

Research on related benzamide derivatives also includes studies on quality control methods, physicochemical properties, and solubility. These studies are essential for drug formulation and understanding the physical behavior of potential pharmaceutical compounds under various conditions. For instance, Sych et al. (2018) and Ol’khovich et al. (2017) have contributed to this aspect by developing methods for quality control and studying solubility and distribution coefficients, respectively (Sych et al., 2018); (Ol’khovich et al., 2017).

properties

IUPAC Name

N-[(3Z)-3-[1-cyano-2-oxo-2-(propylamino)ethylidene]isoindol-1-yl]-4-nitrobenzamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C21H17N5O4/c1-2-11-23-21(28)17(12-22)18-15-5-3-4-6-16(15)19(24-18)25-20(27)13-7-9-14(10-8-13)26(29)30/h3-10H,2,11H2,1H3,(H,23,28)(H,24,25,27)/b18-17-
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

TVLYIZMPDFMDOO-ZCXUNETKSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCCNC(=O)C(=C1C2=CC=CC=C2C(=N1)NC(=O)C3=CC=C(C=C3)[N+](=O)[O-])C#N
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Isomeric SMILES

CCCNC(=O)/C(=C\1/C2=CC=CC=C2C(=N1)NC(=O)C3=CC=C(C=C3)[N+](=O)[O-])/C#N
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C21H17N5O4
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

403.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.